Sulphur Blue 10
Description
Contextual Significance in Industrial Chemistry and Material Science
Sulphur Blue 10 holds considerable significance in industrial chemistry, primarily as a colorant for cellulosic fibers such as cotton, viscose, and linen. chemicalbook.commarketresearch.com Its popularity stems from its cost-effectiveness, good wash fastness, and ability to produce deep, rich blue shades, which are highly sought after in the textile industry, especially for denim, workwear, and casual apparel. marketresearch.comwikipedia.orgtextile-network.com The dye's robustness and resistance to fading make it suitable for materials requiring long-lasting color. marketresearch.com
Beyond textiles, this compound and related sulphur dyes are utilized in the dyeing of paper, cardboard, and leather. ontosight.airesearchgate.net In material science, the broader class of sulphur-containing polymers is gaining attention for novel applications. Research into polymers made with high sulfur content through processes like inverse vulcanization has highlighted potential uses in advanced materials, such as infrared (IR) transparent lenses and components for rechargeable batteries like Lithium-Sulfur (Li-S) systems. core.ac.ukresearchgate.net While direct research on this compound for these specific high-tech applications is not widespread, the fundamental sulfur chemistry it embodies is relevant to this expanding field. researchgate.net
Historical Trajectories and Milestones in Sulphur Dye Research
The history of sulphur dyes dates back to 1873 with the discovery of "Cachou de Laval" by Croissant and Bretonnière, created by heating materials like sawdust with sulfur and caustic soda. textilestudycenter.comwikipedia.org This initial discovery, however, did not achieve major commercial success. blogspot.com The true breakthrough for sulphur dyes came in 1893 when Henri-Raymond Vidal produced "Vidal Blacks" by fusing aromatic compounds like para-phenylenediamine with sodium sulfide (B99878) and sulfur. textilestudycenter.comwikipedia.org This demonstrated that deeply colored materials could be reliably produced from aromatic compounds and sulfur sources. wikipedia.org
Following Vidal's work, a series of developments expanded the range and quality of sulphur dyes.
| Year | Milestone | Significance |
|---|---|---|
| 1873 | Croissant & Bretonnière create "Cachou de Laval". wikipedia.org | First sulphur dye produced from organic materials and sulfur sources. wikipedia.org |
| 1893 | Henri-Raymond Vidal invents "Vidal Blacks". textilestudycenter.comblogspot.com | Pioneered the commercial viability of sulphur dyes using aromatic amines. textilestudycenter.comblogspot.com |
| 1897 | Kalischer prepares Immedial Black FF. textilestudycenter.comblogspot.com | Further development in black sulphur dyes. textilestudycenter.comblogspot.com |
| 1980s | Introduction of "Diresul RDT" range. textile-network.com | Innovations leading to improved dye formulations. textile-network.com |
| Post-2000s | Development of low-sulfide and eco-friendlier sulphur dyes. wikipedia.orgtextilelearner.net | Shift towards sustainability with alternatives to sodium sulfide, like glucose. wikipedia.orgresearchgate.net |
While specific historical milestones for this compound are not as well-documented as for the general class, its development is part of this broader trajectory. The synthesis of blue sulphur dyes involves the thionation of specific indophenol (B113434) precursors, a method that has been refined over decades to improve brightness and performance. google.com
Current Research Landscape and Emerging Trends for this compound
Current research on sulphur dyes, including this compound, is heavily influenced by the need for greater sustainability in the textile industry. datamintelligence.com A major trend is the development of eco-friendly dyeing processes that minimize or eliminate the use of toxic sodium sulfide as a reducing agent. wikipedia.orgniscpr.res.in Researchers are actively investigating alternative, biodegradable reducing agents such as glucose and other reducing sugars, which have shown comparable or even superior results in terms of color strength and fastness. researchgate.netniscpr.res.in
Another significant trend is the focus on creating sulphur dyes with a lower environmental impact during synthesis. This includes innovations like Archroma's "Diresul Evolution Black," which reduces the environmental footprint of the dye's production. textile-network.com There is also growing interest in using waste materials from other industries, such as the food and textile sectors, to create new "earth-colored" sulphur dyes, promoting a circular economy. textile-network.com
Beyond dyeing, the fundamental chemistry of sulfur-rich compounds is being explored for high-tech material science applications. The ability of sulfur to form stable polymers is being harnessed for:
Energy Storage: Sulfur is a key component in next-generation Lithium-Sulfur (Li-S) and Sodium-Sulfur (Na-S) batteries, which promise high energy density at a low cost. researchgate.netnumberanalytics.com
Environmental Remediation: High-sulfur polymers have shown potential for capturing mercury from industrial waste streams. core.ac.uk
These emerging fields represent a potential future research avenue for complex sulfur-containing molecules like this compound, moving beyond their traditional role as colorants. core.ac.uknumberanalytics.com
Fundamental Principles of Sulphur Dye Chemistry Relevant to Advanced Studies
The chemistry of this compound is governed by the principles that define all sulphur dyes. These dyes are complex macromolecules whose chromophores (color-bearing parts) are characterized by sulfur linkages, such as sulfide (–S–) and disulfide (–S–S–) bonds within heterocyclic rings. wikipedia.org
The application process involves several key steps:
Reduction (Vatting): Sulphur dyes are insoluble in water in their pigmentary form. textilestudycenter.comwikipedia.org To be applied to a substrate, the dye must be made soluble. This is achieved through reduction in an alkaline medium, typically using sodium sulfide (Na₂S). blogspot.com The reducing agent breaks the disulfide bonds (Dye-S-S-Dye) into thiol groups (Dye-SH). textilestudycenter.comblogspot.com This water-soluble, reduced form is known as the "leuco" form and has an affinity for cellulosic fibers. textilestudycenter.com
Dyeing (Absorption): The soluble leuco dye is absorbed by the cellulosic material. wikipedia.org The rate of absorption is often facilitated by adding an electrolyte like common salt and increasing the temperature. wikipedia.org
Oxidation: Once the fiber has absorbed the dye, it is exposed to an oxidizing agent. textilestudycenter.com This can be atmospheric oxygen ("airing") or chemical oxidants like sodium dichromate or sodium perborate (B1237305). textilestudycenter.comatamanchemicals.com Oxidation reverses the reduction process, reforming the insoluble disulfide linkages and trapping the large dye molecule within the fiber matrix. textilestudycenter.com This insolubility is the primary reason for the excellent wash fastness of sulphur dyes. textilestudycenter.com
The molecular structure of sulphur dyes is often not a single, well-defined entity but rather a heterogeneous mixture of polymeric species. wikipedia.org This complexity makes detailed structural elucidation challenging but is also key to their properties. Advanced studies may focus on controlling the polymerization during synthesis to achieve more consistent and higher-performing dyes. wikipedia.org
Properties
CAS No. |
1327-62-4 |
|---|---|
Molecular Formula |
C10H18O2 |
Origin of Product |
United States |
Synthetic Methodologies and Process Engineering for Sulphur Blue 10
Classical Synthesis Pathways and Chemical Transformations
The traditional manufacturing of Sulphur Blue 10 is a multi-step process that begins with the creation of an indophenol (B113434) intermediate, which is then subjected to sulfurization to produce the final dye. chemicalbook.comworlddyevariety.com
Thionation Reactions: Mechanism and Precursor Derivatives
Thionation is the crucial step in the synthesis of sulfur dyes, introducing sulfur-containing linkages into an organic molecule. atamanchemicals.com For this compound, the process typically involves heating a precursor derivative with a sodium polysulfide solution. chemicalbook.comworlddyevariety.com
The precursor for this compound is an indophenol, specifically 4-(4-Hydroxyanilino)diphenylamine-4'-sulfonic acid. chemicalbook.comworlddyevariety.com This indophenol can be synthesized through the condensation of 4-(Phenylamino)benzenesulfonic acid and 4-Nitrosophenol, followed by reduction. chemicalbook.comworlddyevariety.com An alternative route involves the oxidation of a mixture of 4-(Phenylamino)benzenesulfonic acid and 4-Aminophenol using manganese dioxide and hydrochloric acid. chemicalbook.comworlddyevariety.com
The thionation mechanism, while not fully elucidated for many sulfur dyes, is understood to involve the reduction of nitro groups to aniline (B41778) derivatives, which then form indophenol-containing intermediates. atamanchemicals.com These intermediates are subsequently cross-linked through reactions with sulfur, leading to the formation of complex, high-molecular-weight species with thiazole, thiazone, thianthrene, and phenothiazonethioanthrone subunits. atamanchemicals.com The process involves heating the indophenol with a sodium polysulfide solution, often under reflux for extended periods, to introduce the sulfur-containing chromophore. chemicalbook.comworlddyevariety.com
Another precursor derivative mentioned in historical contexts for creating blue sulfur dyes is 3-(4'-hydroxy-phenyl-amino)-carbazole, which is thionated in a medium such as a mono-alkyl-ether of ethylene (B1197577) glycol. google.com
Condensation and Oxidation Stages in Production
Following the thionation, or sulfurization "bake," the resulting product undergoes further processing, which includes condensation and oxidation steps. chemicalbook.comgoogle.com The initial thionated mass is a complex mixture. atamanchemicals.com
The oxidation stage is critical for developing the final color and ensuring the stability of the dye. google.com Air is often blown through the reaction mixture at elevated temperatures. chemicalbook.comworlddyevariety.com This controlled oxidation is necessary to achieve the desired shade and properties of the dye. google.com In some historical methods, strong oxidizing agents like sodium perborate (B1237305) and hydrogen peroxide were used, often requiring long milling times to standardize the shade. google.com The process concludes with the precipitation of the dye, often facilitated by the addition of salt. chemicalbook.comworlddyevariety.com
The general manufacturing process for sulfur dyes can be summarized in two main stages: dyestuff synthesis and dyestuff finishing. usitc.gov The synthesis stage involves the thionation of intermediates, while the finishing stage includes processes to bring the dye into a usable form, which can involve reduction and solubilization. usitc.gov
Role of Catalysis and Reaction Environment Optimization
The reaction environment plays a significant role in the synthesis of this compound. The choice of solvent, temperature, and the composition of the thionating agent are critical parameters. For instance, thionation can be carried out in various media, including alcohol or mono-alkyl-ethers of ethylene glycol, with the latter being noted for improving the brightness of the dye and reducing reaction time. google.com
The use of specific ratios of water to organic solvent and higher sulfur content in the alkali metal polysulfides has been shown to influence the properties of the final product, leading to dyes that are easier to filter and handle. google.com The synthesis of this compound specifically involves heating the precursor with a sodium polysulfide solution at temperatures between 105-106°C under reflux for as long as 100 hours. chemicalbook.comworlddyevariety.com Subsequent air oxidation is carried out at 70-80°C. chemicalbook.comworlddyevariety.com
While not explicitly detailed for this compound in the provided context, the broader field of chemical synthesis has seen the use of catalysts to improve the efficiency of thionation reactions. For example, additives like hexamethyldisiloxane (B120664) (HMDO) have been used with thionating agents like phosphorus decasulfide (P₄S₁₀) to improve reaction performance, although the exact mechanism is not always clear. nih.gov
Advancements in this compound Manufacturing Processes
Modern manufacturing has focused on improving the application properties of sulfur dyes and making the production processes more efficient and scalable.
Development of Pre-Reduced and Solubilized Dye Forms
Sulphur dyes, including this compound, are inherently insoluble in water and must be converted into a soluble "leuco" form for dyeing. atamanchemicals.com This is traditionally done by the end-user using a reducing agent like sodium sulfide (B99878). atamanchemicals.com To simplify the dyeing process, manufacturers have developed pre-reduced and solubilized forms of these dyes.
Pre-reduced dyes , often sold as liquids, are already in their soluble leuco form, making them ready for immediate use in the dye bath. usitc.gov This eliminates the need for the dyer to handle hazardous reducing agents. The production of these liquid forms involves reducing the synthesized dye particles with an aqueous caustic alkali solution containing a suitable reducing agent, which can be a non-sulfide agent like glucose. google.com
Solubilized sulfur dyes are another advancement. These are created by reacting the synthesized sulfur dye with thiosulfonic acid to produce a thiosulfonic acid derivative. usitc.gov This chemical modification renders the dye water-soluble without the need for reduction, and they are typically sold as powders. usitc.gov These solubilized forms are not only used for textiles but also for dyeing leather and paper. usitc.gov C.I. Solubilised this compound is one such example, synthesized by reacting the base dye with a suitable solubilizing agent. ontosight.ai
| Dye Form | Description | Key Advantage |
| Conventional Powder | Insoluble pigment that requires on-site reduction by the user. | Lower initial cost. |
| Pre-reduced Liquid | Dye is sold in its soluble leuco form. usitc.gov | Ready-to-use, simplifies the dyeing process, avoids user handling of reducing agents. usitc.gov |
| Solubilized Powder | Chemically modified to be water-soluble without reduction. usitc.gov | Easy to handle and dissolve, suitable for applications like paper and leather dyeing. usitc.govontosight.ai |
Process Intensification and Scale-Up Research
Process intensification aims to develop smaller, more efficient, and safer manufacturing processes. mdpi.com In the context of chemical manufacturing, this includes the use of technologies like flow chemistry, which allows for precise control over reaction parameters such as temperature and pressure in continuous flow systems. mdpi.com This can lead to reduced energy consumption, smaller reactor sizes, and increased safety. mdpi.com
For sulfur dye production, research into process intensification could lead to more controlled and reproducible synthesis. While specific research on scaling up this compound production using these advanced methods is not detailed in the provided search results, the general principles of process intensification are applicable. This could involve optimizing reaction conditions, improving process integration, or replacing traditional batch reactors with continuous or micro-reactors. dokumen.pub Such advancements could help overcome challenges like the long reaction times and high temperatures associated with classical synthesis methods. chemicalbook.comworlddyevariety.com The development of large-scale synthesis methods for related sulfur-containing nanomaterials, achieving high yields in short timeframes, suggests potential pathways for intensifying the production of traditional dyes as well. acs.org
Novel Synthetic Routes for Enhanced Purity and Yield
The quest for improved synthetic efficiency and product quality has led to explorations of novel methodologies that offer greater control over the reaction, leading to enhanced purity and yield.
Key Synthetic Approaches for Sulphur Dyes:
| Method | Description | Potential Advantages |
| Controlled Thionation in Mixed Solvent Systems | Utilizing a mixture of a mono-alkyl-ether of ethylene glycol and water as the reaction medium allows for the use of higher sulfur content polysulfides. google.com | This method can lead to products that are easier to filter and may require less aggressive oxidation, potentially preserving the color value. google.com |
| Post-Thionation Alkaline Treatment | Treating the thionated mass with a caustic soda solution prior to oxidation can help in developing the final shade of the blue dye. google.com | This additional step can influence the final properties and shade of the dye. google.com |
| Purification via Filtration and Washing | Conventional filtration and washing techniques, sometimes after pH adjustment, are employed to separate the dye from inorganic salts and other by-products. googleapis.com | This is a crucial step for achieving higher purity by removing impurities that could affect the final dyeing performance. googleapis.com |
| Biocatalytic Methods | While not specific to this compound, the use of enzymes in synthesizing pharmaceutical ingredients has shown promise in creating shorter, more efficient, and sustainable routes, leading to higher product purity and yield. acs.org This approach could potentially be adapted for dye synthesis intermediates. | Biocatalysis can offer high enantiomeric excess and purity, reducing the need for harsh chemical reagents. acs.org |
Recent strategies in organic synthesis, although not directly applied to this compound, highlight promising directions. For instance, the development of transition metal-free synthetic protocols for constructing complex heterocyclic structures showcases the potential for creating more environmentally benign and efficient synthetic pathways. frontiersin.org Additionally, improved routes for key intermediates, such as those involving nucleophilic sulfide ring closure, demonstrate the continuous effort to optimize synthetic processes for related chemical structures. acs.org
Theoretical Aspects of this compound Synthesis
Understanding the theoretical foundations of this compound synthesis is crucial for optimizing reaction conditions and designing more efficient production methods. This involves investigating the reaction mechanisms and employing computational tools to model the synthetic pathways.
Mechanistic Investigations of Reaction Intermediates
The formation of sulfur dyes involves complex reactions where aromatic compounds are heated with sulfur or sodium sulfide. atamanchemicals.com The process is believed to proceed through the formation of various reactive intermediates.
The reduction of the sulfur dye is a key step in its application, where the disulfide linkages (-S-S-) within the dye molecule are converted to thiol groups (-SH) by a reducing agent like sodium sulfide, making the dye soluble. researchgate.netscribd.com The subsequent oxidation reforms the insoluble dye within the fiber. atamanchemicals.comresearchgate.net
Studies on related sulfur-containing compounds provide insights into potential intermediates. For example, investigations into the reactions of thiols have utilized techniques like 19F NMR to directly observe reactive intermediates such as sulfenic acids (RSOH) and sulfenyl chlorides (RSCl) in aqueous solutions. nih.gov Research on the Pummerer reaction and related transformations of sulfoxides highlights the diverse pathways available for sulfur(IV) intermediates, which can undergo various bond-forming and -breaking reactions. acs.org
For sulfur dyes like Hydron Blue, which shares structural similarities with this compound, desulfurization studies using Raney nickel have helped to elucidate the underlying molecular structure by breaking it down into known components. ias.ac.inias.ac.in Such mechanistic work is vital for confirming the proposed structures of these complex dyes.
Computational Modeling of Synthetic Pathways
Computational chemistry offers powerful tools for understanding and predicting the outcomes of chemical reactions. nih.gov For complex syntheses like that of this compound, computational modeling can provide insights that are difficult to obtain through experimental means alone.
Applications of Computational Modeling in Chemical Synthesis:
Recent studies have demonstrated the power of combining computational modeling with experimental work. For example, researchers have used computational models to predict which molecules will react to form desired products in photocatalytic reactions, guiding the synthesis of complex molecules. mit.edu In the field of drug discovery, computational methods are routinely used to predict the 3D structure of target proteins and to design novel compounds. nih.gov While specific computational studies on this compound are not widely published, the methodologies are well-established and could be applied to gain a deeper understanding of its synthesis.
Advanced Applications and Performance Characterization in Materials Science
Mechanistic Studies of Dyeing Processes
The application of Sulphur Blue 10, a synthetic organic dye, in various industrial processes is underpinned by a detailed understanding of its interaction with different substrates at a molecular level. ontosight.ai Mechanistic studies focusing on its dyeing processes reveal the intricate kinetics, thermodynamics, and the influence of various parameters on its performance.
Adsorption Kinetics and Thermodynamics on Cellulosic Substrates
The dyeing of cellulosic fibers, such as cotton, with sulphur dyes like this compound is a complex process involving the reduction of the water-insoluble dye into a water-soluble leuco form. atamanchemicals.comresearchgate.net This allows for its adsorption onto the fiber surface. The study of adsorption kinetics and thermodynamics is crucial for optimizing this process.
The adsorption of dyes onto cellulosic substrates can often be described by pseudo-second-order kinetic models. ubbcluj.ro The rate of adsorption is influenced by factors such as the initial dye concentration, temperature, and the amount of sorbent material. ubbcluj.ro Thermodynamic analysis of the dyeing process provides insights into the spontaneity and nature of the interaction. For instance, negative Gibbs free energy (ΔG°) values indicate a spontaneous adsorption process, while the enthalpy change (ΔH°) reveals whether the process is exothermic or endothermic. acs.org
The presence of electrolytes, such as sodium chloride, is a critical factor in the dyeing of cellulosic fibers with sulphur dyes. mdpi.com Electrolytes promote dye exhaustion and fixation by reducing the negative surface charge of the cellulosic fiber, thereby facilitating the approach and adsorption of the anionic dye molecules. mdpi.comresearchgate.net The concentration of the electrolyte has a significant impact, with an optimal concentration leading to maximum dye uptake. gavinpublishers.com
The following table summarizes the key parameters and their roles in the adsorption of sulphur dyes on cellulosic substrates:
| Parameter | Role in Adsorption |
| Temperature | Influences the rate of dye diffusion and reaction kinetics. kinnaird.edu.pk |
| pH | Affects the surface charge of the fiber and the stability of the dye. An optimal pH range, typically between 10 and 11, is crucial for reactive dyes. kinnaird.edu.pk |
| Electrolyte Concentration | Promotes dye adsorption and migration onto the fiber surface. kinnaird.edu.pk |
| Dye Concentration | Directly impacts the dye uptake and the resulting color intensity. kinnaird.edu.pk |
| Liquor Ratio | A lower liquor ratio can enhance dye uptake by increasing the dye concentration relative to the fiber. gavinpublishers.com |
Interaction Mechanisms with Synthetic and Blended Fibers
The interaction of this compound with synthetic and blended fibers presents different challenges and mechanisms compared to cellulosic fibers. Synthetic fibers like polyester (B1180765) are hydrophobic and non-polar, requiring different dyeing strategies. nih.gov While sulphur dyes are primarily used for cellulosic fibers, their application on blends containing synthetic fibers is of industrial importance. atamanchemicals.com
For polyester/cotton blends, the dyeing process is more complex due to the different chemical nature of the two fibers. mdpi.com Often, a two-step process is required, using different dye classes for each fiber type. However, research into single-dye systems for blends is ongoing. The interaction with synthetic fibers like polyamide (nylon) involves different bonding mechanisms, often relying on weaker forces such as van der Waals forces and hydrogen bonding, as these fibers can be protonated under acidic conditions to create cationic sites for interaction with anionic dyes. mdpi.com
The dyeing of wool/polyester (W/PET) and wool/nylon (W/N) blended fabrics with reactive disperse dyes has been studied, revealing that the dye uptake and color strength are influenced by the dyeing medium (aqueous vs. supercritical CO2) and the nature of the fiber. nih.govresearchgate.net In aqueous media, interactions are facilitated by hydrogen bonding and ionic interactions. nih.gov
Influence of Dyeing Parameters on Dye Uptake and Fixation
The efficiency of the dyeing process with this compound is heavily dependent on several operational parameters. These parameters must be carefully controlled to ensure optimal dye uptake, fixation, and desired color fastness properties.
Key dyeing parameters include:
Temperature: Higher temperatures generally increase the rate of dye diffusion into the fiber, leading to better dye uptake. kinnaird.edu.pk
pH: The pH of the dyebath is critical, especially for reactive dyes on cellulosic fibers, as it influences the reactivity of the dye with the fiber. kinnaird.edu.pk
Time: The duration of the dyeing process affects the extent of dye penetration and fixation.
Electrolyte Concentration: As previously mentioned, salts like sodium chloride or sodium sulfate (B86663) play a crucial role in promoting dye exhaustion on cellulosic fibers. researchgate.netkinnaird.edu.pk
Reducing and Oxidizing Agents: For sulphur dyes, the reduction step to solubilize the dye and the subsequent oxidation step to fix it within the fiber are fundamental. atamanchemicals.comresearchgate.net Sodium sulfide (B99878) is a common reducing agent, while oxidation can be achieved through air or chemical oxidants. atamanchemicals.comresearchgate.net
The following table outlines the typical influence of key parameters on the dyeing of cellulosic fibers:
| Parameter | General Influence on Dye Uptake and Fixation |
| Increasing Temperature | Generally increases dye uptake and fixation up to an optimal point. kinnaird.edu.pk |
| Increasing pH (in alkaline dyeing) | Increases fixation of reactive dyes on cellulosic fibers. gavinpublishers.com |
| Increasing Electrolyte Concentration | Increases dye exhaustion on cellulosic fibers. gavinpublishers.com |
| Increasing Dyeing Time | Increases dye uptake until equilibrium is reached. gavinpublishers.com |
Engineering Performance of this compound in Diverse Industrial Matrices
The versatility of this compound extends beyond traditional textile dyeing, with its properties being engineered for high-performance applications in various industrial matrices.
Application in High-Performance Textile Coloration (e.g., Denim)
Sulphur dyes, including this compound, are extensively used in the coloration of denim fabrics to achieve specific shades and improve fastness properties. alibaba.comsunrisedyestuffs.com They offer several advantages over traditional indigo (B80030) dyes, such as higher color fastness, especially to washing. sunrisedyestuffs.com This makes them suitable for workwear and other garments that require durability. alibaba.com
In denim production, sulphur dyes can be used alone or in combination with indigo dyes to create a variety of effects, such as "topping" or "bottoming," which impart unique color casts to the denim. textiletoday.com.bd The use of sulphur dyes can also contribute to improved production efficiency due to their faster dyeing times. sunrisedyestuffs.com The resulting fabric often exhibits a characteristic fading pattern over time, which is a desirable aesthetic for denim products. japanblue-jeans.com
Integration as a Pigment in Printing Inks and Coating Formulations
While primarily known as a dye, the insoluble form of this compound can be utilized as a pigment in printing inks and coating formulations. epsilonpigments.comsypigment.com Pigments are insoluble particles dispersed in a medium to impart color. specialchem.com The performance of a pigment in these applications depends on its particle size, shape, and surface chemistry.
For printing inks, the pigment dispersion must have a small and uniform particle size, typically less than 120 nm, to ensure good color strength, gloss, and transparency. google.com this compound, in its pigment form, can be used in various types of inks, including offset, water-based, and solvent-based inks, as well as for textile printing. epsilonpigments.comsypigment.com Its application can also extend to coloring paper and leather. dimacolorgroup.com
In coatings, pigments not only provide color but can also contribute to the protective properties of the coating. The choice of pigment depends on the desired color, opacity, and resistance to environmental factors like light and chemicals.
Role in Paper and Cardboard Manufacturing Processes
This compound is utilized as a colorant in the manufacturing of paper and cardboard products. ontosight.aiworlddyevariety.comchemicalbook.com The application of sulphur dyes, particularly dark blue and black variants, is well-established for dyeing both bleached and unbleached cellulose (B213188) fibers. researchgate.net The inherent properties of these dyes offer significant advantages in the paper production process. researchgate.net
The dyeing mechanism for cellulosic fibers involves the application of the dye in its reduced, water-soluble leuco form, which has an affinity for the fibers. atamanchemicals.com An electrolyte, such as sodium chloride, is often added to the dyebath to reduce the electrical repulsion between the anionic dye and the negatively charged fiber surface, thereby promoting dye uptake. fibre2fashion.comessentialchemicalindustry.org Following absorption, the dye is oxidized back to its water-insoluble form, trapping it within the fiber matrix. atamanchemicals.comessentialchemicalindustry.org This process ensures good fastness properties. atamanchemicals.com Modern sulphur dyes developed for the paper industry have a very low sulphide content, which mitigates the historical issue of hydrogen sulphide emissions during coloration. researchgate.net
The performance of sulphur dyes like this compound in paper manufacturing is characterized by several key advantages that contribute to their efficiency and the quality of the final product. researchgate.net
Table 1: Performance Advantages of Sulphur Dyes in Paper Manufacturing
| Feature | Description | Source |
|---|---|---|
| High Efficiency | Provides strong coloration, especially for deep shades. | researchgate.net |
| Clear Backwater | Results in low coloration of circuit water at a pH range of 4.5 to 7, indicating high dye exhaustion. | researchgate.net |
| Good Fastness | Exhibits good bleeding fastness even in very deep shades and high light fastness. | researchgate.net |
| Low Two-Sidedness | Contributes to a more uniform color distribution on both sides of the paper sheet. | researchgate.net |
| Excellent Affinity | Shows strong attraction to cellulosic fibers, ensuring efficient dyeing. | dixonchew.co.uk |
Utilization in Specialized Leather Processing
This compound is employed in the dyeing of leather. ontosight.aiworlddyevariety.comchemicalbook.compldyes.com Solubilized sulphur dyes are particularly suited for coloring certain types of leather, offering a unique set of performance characteristics. atamanchemicals.comresearchgate.net The application process for leather is similar in principle to that for textiles, involving reduction to a soluble form for penetration and subsequent oxidation for fixation within the leather's fibrous structure. atamanchemicals.com However, the conditions must be carefully controlled, as the high pH values typically used in sulphur dyeing can cause undesirable hardening of the leather. google.com Alternative methods have been developed, such as using water-insoluble sulphur dyes in a dispersed form, which can be applied at a lower pH range of 3.8 to 5.5. google.com
Research on the application of solubilized sulphur dyes to cow wet blue leather stock has demonstrated their effectiveness in producing light, pastel, and medium shades that require a high degree of uniformity and penetration. researchgate.net A key finding from these studies is that the dyes penetrate the leather cross-section effectively, leading to a "tone-in-tone" dyeing effect, where the grain, flesh, and cross-section all have nearly the same color tone. researchgate.net The timing of the dye application is also crucial; introducing the sulphur dye before the retanning and fatliquoring stages can result in more intense shades. researchgate.net
Table 2: Performance of Solubilized Sulphur Dyes in Leather Processing
| Characteristic | Finding | Source |
|---|---|---|
| Penetration | Dyes penetrate the leather cross-section well, resulting in "tone-in-tone" coloration. | researchgate.net |
| Levelness & Uniformity | Dyeing exhibits excellent levelness and uniformity across the leather surface. | researchgate.net |
| Fastness | The dyes generally show very good fastness properties. | researchgate.net |
| Shade Suitability | Best suited for light, pastel, and medium shades requiring high levelness and penetration. | researchgate.net |
| Shade Intensity | Applying the dye before retanning and fatliquoring yields a more intense shade. | researchgate.net |
Research Applications in Staining and Visualization Techniques
While this compound is a well-established industrial dye, its use in biological research for staining and visualization is not widely documented. However, the principles of histological staining and dye-substrate interactions provide a theoretical framework for exploring its potential applications in these fields.
Development of Staining Protocols for Microscopic Analysis in Cell Biology and Histology
There are no established, widely-used staining protocols featuring this compound for cell biology or histology. Histological staining relies on the chemical affinity between a dye and the cellular components. bu.edu Dyes are broadly classified as basic (cationic), which stain acidic, negatively charged structures (basophilic), or acidic (anionic), which stain basic, positively charged components (acidophilic). bu.edu For instance, basic dyes like hematoxylin, methylene (B1212753) blue, or toluidine blue have a strong affinity for the nucleic acids (DNA and RNA) in the cell nucleus and ribosomes, staining them blue or purple. bu.edumhmedical.com
Theoretically, the development of a staining protocol using this compound would involve investigating its chemical properties to determine if it could act as a basic dye. Its complex sulphur-containing aromatic structure could potentially bind to basophilic cellular components. atamanchemicals.com The development of such a protocol would require systematic evaluation of several parameters:
Dye Concentration: Determining the optimal dye concentration to achieve sufficient staining without causing excessive background coloration or precipitation.
pH of Staining Solution: Adjusting the pH to optimize the charge-based interactions between the dye and target tissue components. bu.edu
Incubation Time and Temperature: Defining the necessary duration and temperature for the dye to penetrate the tissue and bind to its target structures.
Fixation: Assessing compatibility with various tissue fixatives (e.g., formalin, alcohol), as fixation can alter the chemical reactivity of cellular components. kenhub.com
Differentiation: Establishing a differentiation step, if necessary, to remove excess, unbound dye and enhance contrast.
Given the lack of current research, this compound's role in this area remains speculative, pending experimental validation.
Exploration of Dye-Substrate Interactions for Enhanced Contrast
The contrast in microscopic imaging is achieved through the differential absorption of light by stained structures. This is governed by the specific interactions between the dye and the biological substrate. bu.edu These interactions can include ionic attractions, hydrogen bonding, and van der Waals forces. britannica.comwhiterose.ac.uk
The potential for this compound to enhance contrast would depend on its ability to selectively bind to specific biological macromolecules. The fundamental interactions that could be explored include:
Ionic Bonding: Biological tissues are rich in charged molecules. Acidic components like glycosaminoglycans in cartilage and mucus, as well as nucleic acids, provide negatively charged sites that could electrostatically bind a cationic dye. bu.edurun.edu.ng
Hydrogen Bonding: The polar groups present in biological polymers (e.g., hydroxyl groups in carbohydrates, amine groups in proteins) and likely present in the complex structure of this compound could form hydrogen bonds, contributing to staining specificity and stability. whiterose.ac.uk
Metachromasia: This phenomenon occurs when a dye stains a tissue component a different color from that of the dye itself. bu.edu It results from the orderly stacking of dye molecules on a substrate with a high density of surface charges. bu.edubiologists.com The ability of a substrate to induce such an alignment is a key factor. biologists.com Exploration would be needed to determine if this compound could exhibit metachromatic shifts when interacting with specific biological structures, potentially allowing for the differentiation of various tissue elements with a single dye.
The complex, polymeric nature of this compound suggests it might interact strongly with biological polymers, but specific research is required to understand these dye-substrate interactions and harness them for enhanced contrast in biological imaging. ontosight.ai
Environmental Fate, Degradation Pathways, and Remediation Technologies
Environmental Distribution and Persistence in Aquatic and Terrestrial Systems
Sulphur Blue 10, a type of sulphur dye, can be released into the environment, primarily through effluents from industries that utilize it, such as textile manufacturing. ontosight.ai It is estimated that during conventional dyeing processes, approximately 10–40% of sulphur dyes are discharged into wastewater. mdpi.com The presence of even minute quantities of these dyes, at concentrations below 1 ppm, can significantly impact the aesthetic quality and transparency of water bodies and alter the solubility of gases in these ecosystems. mdpi.com
The distribution of pollutants in aquatic and terrestrial systems is influenced by factors like water solubility and soil sorption. up.pt Less water-soluble contaminants may be redistributed through runoff and soil percolation. up.pt In sediments, the presence of organic carbon and sulphur can affect the bioavailability of contaminants. up.pt The complex structure of this compound, which includes aromatic and heterocyclic rings, suggests it may adsorb to soil and sediment particles, contributing to its persistence. ontosight.ai
Chemical and Photochemical Degradation Mechanisms
The degradation of this compound can occur through various chemical and photochemical processes. These mechanisms aim to break down the complex dye molecule into simpler, less harmful compounds.
A key feature of sulphur dyes is the presence of sulfur-sulfur (S-S) bonds. The oxidative cleavage of these bonds is a critical step in the degradation of these dyes. mdpi.com This process can be initiated by strong oxidizing agents or through enzymatic action. mdpi.combeilstein-journals.org For instance, manganese peroxidase, an enzyme produced by some fungi, can catalyze the oxidation of manganese(II) to manganese(III), which then acts as a powerful oxidizing agent capable of cleaving sulfur bonds in high-molecular-weight organic substances and sulfur-containing dyes. mdpi.com This cleavage breaks the dye molecule into smaller fragments. mdpi.com The breaking of S–S bonds within the molecular structure of similar sulfur dyes has been observed through analytical techniques like Fourier-transform infrared spectroscopy (FTIR). mdpi.com
The rate and extent of this compound degradation are influenced by several physicochemical parameters, including pH, temperature, and the presence of other chemicals. uminho.ptopenbiotechnologyjournal.com For microbial degradation processes, the optimal temperature for most dye-degrading bacteria is generally between 30–40 °C. uminho.pt The pH of the effluent is also a critical factor, as it affects both the growth of microorganisms and the chemical reactions involved in degradation. uminho.ptopenbiotechnologyjournal.com For example, the degradation of some dyes by extracellular enzymes is significantly enhanced at acidic pH levels. nih.gov
Photodegradation, the breakdown of compounds by light, is another important pathway. up.pt The effectiveness of photodegradation depends on the intensity of light and the ability of the dye molecule to absorb light energy. up.pt Aromatic compounds, like those in this compound, are often susceptible to photolysis. up.pt The use of photocatalysts, such as titanium dioxide (TiO2) doped with iron and sulfur, has been shown to enhance the degradation of dyes like Methylene (B1212753) Blue under UV and visible light irradiation. scielo.org.mx
The analysis of degradation products is crucial for understanding the degradation pathway and assessing the final toxicity of the treated effluent. Techniques like Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS) are commonly used to identify these intermediate and final products. mdpi.comjuniperpublishers.com
In the degradation of a similar vat dye, Sulphur Blue BRN, by Pseudomonas, GC-MS analysis revealed two major peaks with mass-to-charge ratios (m/z) of 147 and 207, indicating the formation of smaller molecules from the parent dye. juniperpublishers.com Similarly, in the fungal degradation of Sulphur Black, LC-MS/MS analysis identified several intermediate metabolites. mdpi.com For example, one identified intermediate was 2,3,8-triamino-10H-phenothiazine (m/z 244.0783). mdpi.com Further degradation led to the formation of other products, indicating a stepwise breakdown of the dye molecule. mdpi.com
Degradation Under Various Physicochemical Conditions
Bioremediation and Microbial Degradation Processes
Bioremediation, which utilizes microorganisms to break down pollutants, is considered an environmentally friendly and cost-effective alternative to conventional physicochemical treatment methods for dye-containing wastewater. mdpi.comnih.gov Various microorganisms, including bacteria, fungi, yeast, and algae, have been shown to decolorize and degrade synthetic dyes. uminho.pt
Numerous studies have focused on isolating and characterizing microorganisms capable of degrading sulphur dyes.
Aspergillus sp. : Fungi from the genus Aspergillus have demonstrated significant potential for degrading complex aromatic compounds, including dyes. mdpi.comnih.gov An Aspergillus sp. strain, DS-28, isolated from petrochemical wastewater, was found to effectively degrade Sulphur Black. mdpi.com This strain was shown to produce enzymes like manganese peroxidase and laccase, which play a crucial role in the oxidative cleavage of bonds within the dye molecule. mdpi.com Another study showed that Aspergillus flavus could degrade lignin (B12514952), a complex aromatic polymer, primarily through the action of lignin peroxidase and laccase. nih.gov
Pseudomonas : Bacteria of the genus Pseudomonas are also well-known for their ability to degrade a wide range of organic pollutants. juniperpublishers.comjuniperpublishers.com A Pseudomonas strain was found to degrade the vat dye Sulphur Blue BRN. juniperpublishers.comjuniperpublishers.com The degradation was confirmed through spectroscopic and chromatographic analyses, and the resulting products were found to be less toxic. juniperpublishers.comjuniperpublishers.com Pseudomonas aeruginosa has also been shown to decolorize and degrade other commercial dyes, co-metabolizing the dye in the presence of a carbon source like glucose. researchgate.net
The table below summarizes findings from studies on the microbial degradation of sulphur and other related dyes.
| Microorganism | Dye Degraded | Key Findings | Reference |
| Aspergillus sp. DS-28 | Sulphur Black | Degrades the dye through the action of enzymes like manganese peroxidase and laccase, leading to the oxidative cleavage of polysulfide bonds. | mdpi.com |
| Pseudomonas sp. | Sulphur Blue BRN | Capable of degrading the dye, resulting in less ecotoxic products. | juniperpublishers.comjuniperpublishers.com |
| Penicillium cf. oxalicum | Sulphur Indigo (B80030) Blue | Showed high decolorization rates at both 15°C and 28°C. | scielo.br |
| Pseudomonas aeruginosa | Navitan Fast Blue S5R | Decolorized the dye at high concentrations in the presence of a co-substrate. | researchgate.net |
Elucidation of Enzymatic Mechanisms in Dye Decolorization
The breakdown of complex dye molecules like this compound by microorganisms is facilitated by specific enzymatic activities. The initial and critical step in the biodegradation of sulfur dyes often involves the enzymatic cleavage of their characteristic bonds. frontiersin.org Microorganisms produce a range of intracellular and extracellular oxidoreductase enzymes capable of this transformation, including laccases, peroxidases (like lignin peroxidase and manganese peroxidase), and azoreductases. frontiersin.orgnih.gov
Research into the degradation of sulfur dyes has highlighted the role of particular enzymes. For instance, in the degradation of Sulphur Black by the fungus Aspergillus sp. DS-28, the process is believed to start with the oxidative cleavage of polysulfide bonds within the dye's structure. mdpi.com This action is attributed to enzymes such as manganese peroxidase, which oxidizes Mn(II) to Mn(III), a powerful mediator that can break down high-molecular-weight sulfur-containing dyes by cleaving sulfur bonds. mdpi.com Laccase is another key enzyme that can further oxidize aromatic rings, contributing to the degradation cascade. mdpi.com While azoreductases are highly specific for cleaving azo bonds, phenoloxidases like laccases and peroxidases act more broadly on the aromatic structures of the dyes. nih.gov The temperature and pH at which these enzymes operate are critical; temperatures rising to 55°C can lead to enzyme deactivation and a decrease in decolorization efficiency. frontiersin.org
Metabolic Pathways of Biodegradation and Detoxification
The biodegradation of this compound and related sulfur dyes proceeds through a series of metabolic steps, transforming the complex parent molecule into simpler, less toxic compounds. The specific pathway can be elucidated by identifying the intermediate metabolites formed during the process.
A proposed degradation pathway for Sulphur Black, a closely related dye, by Aspergillus sp. DS-28 begins with the enzymatic cleavage of polysulfide bonds. mdpi.com This initial step leads to the formation of various intermediate products. Subsequent enzymatic actions, including those by transaminases and laccases, continue the breakdown process. mdpi.com For example, the loss of amino groups and the oxidation of the benzene (B151609) ring to form aldehyde and carboxylic acid groups are key steps in the detoxification pathway. mdpi.com The ultimate goal of these metabolic processes is to break down the aromatic structures into compounds that can be integrated into the microorganism's central metabolic system. mdpi.com
Detailed analysis using techniques like Liquid Chromatography-Mass Spectrometry (LC-MS/MS) has allowed for the identification of specific intermediates. In one study on the degradation of sulfur black, three distinct metabolites were identified, providing insight into the metabolic sequence. mdpi.com
Table 1: Identified Intermediate Metabolites in the Biodegradation of Sulphur Black
| Metabolite ID | Retention Time (min) | Mass-to-Charge Ratio (m/z) | Chemical Formula | Identified Compound Name |
|---|---|---|---|---|
| I1 | 4.626 - 5.057 | 244.0783 | C₁₂H₁₂N₄S | 2,3,8-triamino-10H-phenothiazine |
| I2 | 6.134 - 6.183 | 214.0565 | C₁₂H₁₀N₂S | 2-amino-10H-phenothiazine |
| I3 | 8.404 - 8.818 | 327.0049 | C₁₂H₉NO₈S | (2E,2'E)-3,3'-(3,5-diformyl-4H-1,4-thiazine-2,6-diyl)bis(2-hydroxyacrylic acid) |
Source: Data derived from a study on the biodegradation of sulfur black by Aspergillus sp. DS-28. mdpi.com
This metabolic pathway demonstrates a detoxification process where the complex dye is sequentially broken down into smaller molecules.
Advanced Effluent Treatment and Remediation Strategies
Treating textile wastewater containing this compound requires effective and often advanced methods to ensure the removal of color and associated pollutants. sci-hub.se Conventional biological treatments alone can be insufficient for recalcitrant dyes, necessitating the use of physical, chemical, and advanced hybrid technologies. iwaponline.com
Physical and Chemical Adsorption Processes for Dye Removal
Adsorption is a widely used and effective method for removing dyes from wastewater due to its operational simplicity and the potential for using low-cost adsorbents. nih.govresearchgate.net The process involves the transfer of dye molecules from the liquid phase onto the surface of a solid adsorbent. core.ac.uk
A variety of materials have been investigated for their capacity to adsorb sulfur dyes:
Activated Carbon: A well-known adsorbent with a high surface area, it is effective but can be expensive. hrpub.orgaip.org
Silica (B1680970) Gel: A modified form of silica gel has reported a maximum adsorption capacity of 11.1 mg/g for sulfur dyes. hrpub.org
Alumina: This crystalline gel is also used as an adsorbent for the removal of various dye types. hrpub.org
Zeolites: These porous, negatively charged minerals can be effective selective adsorbents. hrpub.org
Low-Cost Adsorbents: Materials like coal bottom ash and treated oil palm empty fruit bunch have been explored as economical alternatives to activated carbon. researchgate.netaip.org
The efficiency of adsorption is influenced by factors such as pH, initial dye concentration, adsorbent dosage, and contact time. sci-hub.seaip.org Adsorption mechanisms can be physical, where the dye is held by weak forces, or chemical (chemisorption), involving the formation of stronger chemical bonds. researchgate.netcore.ac.uk
Table 2: Comparison of Adsorbents for Dye Removal
| Adsorbent | Dye Type | Key Findings | Reference |
|---|---|---|---|
| Modified Silica Gel | Sulfur Dyes | Maximum adsorption capacity of 11.1 mg/g. | hrpub.org |
| Activated Carbon | Vertigo Blue Dye | Maximum adsorption capacity of 6.29 mg/g at pH 4. | aip.org |
| Coal Bottom Ash | Vertigo Blue Dye | Maximum adsorption capacity of 3.72 mg/g at pH 9. | aip.org |
Advanced Oxidation Processes (AOPs) for Effluent Treatment
Advanced Oxidation Processes (AOPs) are a set of powerful chemical treatment methods that rely on the generation of highly reactive oxygen species, primarily hydroxyl radicals (•OH). usv.roresearchgate.net These radicals are non-selective and can effectively degrade complex and persistent organic pollutants like this compound into simpler and less harmful substances. usv.rotandfonline.comau.dk
Common AOPs used for dye wastewater treatment include:
UV/H₂O₂: This process uses ultraviolet light to break down hydrogen peroxide (H₂O₂) into hydroxyl radicals. researchgate.netfrontiersin.org A study on a blue sulfur dye found that its degradation rate was influenced by UV intensity, initial dye concentration, and pH. researchgate.net
Fenton's Reagent (H₂O₂/Fe²⁺): This system generates hydroxyl radicals through the reaction of hydrogen peroxide with ferrous iron. pantareiwater.com It is effective for reducing color, toxicity, and Chemical Oxygen Demand (COD), though a major disadvantage is the production of iron-containing sludge. pantareiwater.comnih.gov
Ozonation (O₃): Ozone can be used alone or in combination with UV light (O₃/UV) or hydrogen peroxide (O₃/H₂O₂) to enhance radical production and improve degradation efficiency. usv.ropantareiwater.com
Photocatalysis: This process often uses a semiconductor catalyst, like titanium dioxide (TiO₂), which, when activated by UV light, generates electron-hole pairs that produce hydroxyl radicals. tandfonline.comfrontiersin.org
AOPs are considered an efficient and eco-friendly technology for the complete degradation of organic dyes. tandfonline.com
Membrane Filtration Technologies for Dye Separation
Membrane filtration is a physical separation process that uses a semi-permeable membrane to separate molecules based on size and characteristics. alfalaval.nlwikipedia.org It is an increasingly popular technology for wastewater treatment due to its high efficiency, small footprint, and ability to produce high-quality effluent. researchgate.net
Different types of membrane filtration are used, categorized by their pore size and the pressure required:
Microfiltration (MF) and Ultrafiltration (UF): These processes use larger pores to remove suspended particles, macromolecules, and bacteria. wikipedia.orgnih.gov
Nanofiltration (NF): Nanofiltration membranes have smaller pores and can remove divalent ions and larger organic molecules like dyes. alfalaval.nlnih.gov
Reverse Osmosis (RO): Employing the tightest membranes, RO can remove almost all dissolved solutes, including monovalent salts, allowing primarily water to pass through. alfalaval.nl
This technology acts as a physical barrier, effectively separating dye molecules from the water stream. alfalaval.nl It is a key component of many tertiary treatment systems for dye industry wastewater. tandfonline.com
Integrated Approaches for Wastewater Management
Given the complex and recalcitrant nature of textile wastewater containing dyes like this compound, a single treatment method is often insufficient to achieve complete purification. iwaponline.commdpi.com Therefore, integrated approaches that combine two or more treatment processes are frequently recommended for effective wastewater management. sci-hub.sepantareiwater.com
Examples of successful integrated systems include:
Anaerobic-Aerobic Biological Treatment: This sequential process uses an anaerobic stage for initial decolorization, which is particularly effective for azo and sulfur dyes, followed by an aerobic stage to degrade the resulting aromatic amines and other organic matter. frontiersin.orgpantareiwater.com
Photocatalysis and Biological Treatment: The integration of processes like ZnO/UV or TiO₂/UV photocatalysis with biological treatment has shown high removal rates for both color (97-98%) and total organic carbon (63-80%). sci-hub.se
Membrane Bioreactors (MBR) and Advanced Processes: Hybrid systems that couple a membrane bioreactor with a photocatalytic membrane reactor are considered efficient for treating effluents with high color content and mixed dyes. iwaponline.com
These integrated strategies leverage the strengths of different technologies to achieve higher removal efficiencies, manage toxic by-products, and create more sustainable and cost-effective wastewater treatment solutions. nih.govmdpi.com
Analytical and Characterization Methodologies for Sulphur Blue 10
Advanced Spectroscopic Characterization
Spectroscopic techniques are indispensable for probing the molecular and elemental features of Sulphur Blue 10. Each method provides unique insights into the dye's intricate chemical nature.
Vibrational spectroscopy, encompassing Fourier Transform Infrared (FTIR) and Raman spectroscopy, is fundamental for identifying the functional groups and bond structures within the this compound polymer.
Raman Spectroscopy is complementary to FTIR and is particularly sensitive to non-polar bonds. This makes it an excellent tool for studying the sulfur-sulfur linkages that form the chromophore of the dye. wikipedia.orgspectroscopyonline.com The Raman spectra of elemental and polymeric sulfur show strong, characteristic peaks related to S-S bond vibrations. researchgate.netrroij.comrroij.com Analysis of this compound would be expected to reveal peaks corresponding to these sulfur linkages, as well as vibrations from the aromatic and heterocyclic structures. The use of a near-infrared (NIR) laser can help mitigate the strong fluorescence often exhibited by dye samples. rroij.com
Table 1: Representative Vibrational Frequencies for Structural Groups Relevant to this compound This table is compiled from data for analogous sulfur compounds and functional groups, as direct data for this compound is not published.
| Technique | Wavenumber (cm⁻¹) | Assignment | Reference |
|---|---|---|---|
| Raman | 460 - 480 | Symmetric S-S stretching (e.g., in S₈ rings) | researchgate.netrroij.com |
| 210 - 220 | S-S bending mode | rroij.comrroij.com | |
| 150 - 160 | S-S bending mode | rroij.comrroij.com | |
| 600 - 800 | C-S stretching modes | researchgate.net | |
| FTIR | 3000 - 3100 | Aromatic C-H stretching | researchgate.net |
| 1600 - 1450 | Aromatic C=C ring stretching | researchgate.net | |
| 1180 - 1120 | Sulfate (B86663) (S=O) stretching (if oxidized) | sigmaaldrich.com | |
| ~3400 | O-H, N-H stretching (from precursor/end-groups) | researchgate.net |
Ultraviolet-Visible (UV-Vis) spectroscopy measures the electronic transitions within a molecule and is fundamental to understanding the origin of a dye's color. azooptics.com The absorption of light in the visible region (400–800 nm) by this compound is due to its extensive system of conjugated double bonds and, crucially, the sulfur-containing chromophores. wikipedia.org
For a blue dye, maximum absorbance (λ_max) is expected in the orange-red portion of the spectrum (approximately 580–700 nm). The precise position and shape of the absorption bands provide information on the length of the conjugated system and the nature of the sulfur species involved. azooptics.com For example, the trisulfur (B1217805) radical anion (S₃⁻) is known to be responsible for the intense blue color of ultramarine pigments. acs.orgacs.org While a full UV-Vis spectrum for this compound is not documented, analysis of related dyes shows that complex structures can have multiple absorption bands. A historical green sulfur dye, for instance, exhibits two distinct bands at 435 nm and 616 nm. mdpi.com
Table 2: Expected UV-Vis Absorption for Blue Dyes This table provides a general framework for interpreting the color of a blue dye based on its absorption spectrum.
| Absorbed Color | Absorbed Wavelength (nm) | Perceived Color | Reference |
|---|---|---|---|
| Yellow-Green | 560 - 580 | Indigo (B80030) | azooptics.com |
| Yellow | 580 - 595 | Blue | azooptics.com |
| Orange | 595 - 650 | Cyan / Green-Blue | azooptics.com |
| Red | 650 - 780 | Blue-Green / Cyan | azooptics.com |
X-ray Photoelectron Spectroscopy (XPS) is a surface-sensitive quantitative technique used to determine elemental composition and the chemical state of elements. thermofisher.com For this compound, XPS is a powerful tool for analyzing the different oxidation states of sulfur, which are critical to the dye's structure and color. wikipedia.org
By irradiating the sample with X-rays and measuring the kinetic energy of emitted photoelectrons, one can determine the binding energy of core-level electrons. thermofisher.com The binding energy of the sulfur 2p electron is highly sensitive to its chemical environment. This allows for the differentiation between highly reduced sulfide (B99878) species (-2 oxidation state), disulfide and polysulfide linkages (intermediate states), and oxidized species like sulfones or sulfates (+6 oxidation state) that may form during synthesis or degradation. researchgate.net The thionation process itself—the replacement of carbonyl oxygen with sulfur—induces significant core-level shifts that can be tracked with XPS. researchgate.net
Table 3: Typical Sulfur (S 2p) Binding Energies for Different Chemical States This table presents representative binding energy ranges from XPS analysis of various sulfur-containing materials.
| Sulfur Species | Oxidation State | Approximate Binding Energy (eV) | Reference |
|---|---|---|---|
| Metal Sulfide (e.g., FeS) | -2 | 161.0 - 162.0 | researchgate.net |
| Thiol/Thioether (R-S-H / R-S-R') | -2 | 163.0 - 164.0 | researchgate.net |
| Disulfide/Polysulfide (R-S-S-R') | -1, 0 | 163.5 - 165.0 | researchgate.net |
| Sulfone (R-SO₂-R') | +4 | ~168.0 | researchgate.net |
| Sulfate (SO₄²⁻) | +6 | 168.5 - 170.0 | researchgate.net |
X-ray Absorption Spectroscopy (XAS) provides detailed information about the local geometric and electronic structure of a specific element. Sulfur K-edge XANES (X-ray Absorption Near Edge Structure) is particularly useful for probing the oxidation state and coordination environment of sulfur atoms in complex, amorphous materials like sulfur dyes. nih.govnih.gov The technique has been successfully applied to study sulfur speciation in ultramarine pigments, a structurally related class of materials where sulfur radicals are trapped in an inorganic cage. nih.gov XAS could distinguish between different sulfur species (e.g., reduced vs. oxidized) in this compound and how they might change upon processing or aging. researchgate.net
Transmission Electron Microscopy (TEM) is a microscopy technique used to obtain high-resolution images of the internal structure of materials. For this compound, TEM would be used to investigate the morphology, size, and aggregation of the dye particles. snmjournals.org When applied to a dyed substrate, such as cotton fibers, TEM could reveal how the dye particles are distributed within the fiber's structure. This morphological information is crucial for understanding the dye's performance properties, such as its fastness to rubbing.
Laser-Induced Breakdown Spectroscopy (LIBS) is a rapid atomic emission spectroscopy technique used for elemental analysis. tandfonline.com A high-energy laser pulse is focused on the sample, creating a plasma. The light emitted from the plasma is then analyzed to identify the constituent elements based on their unique spectral emission lines. tandfonline.comresearchgate.net
For this compound, LIBS can provide a fast qualitative and quantitative elemental profile. It would be used to confirm the presence of sulfur, carbon, nitrogen, and oxygen from the organic structure. It could also detect sodium (from the sodium sulfide used in synthesis) and trace amounts of metallic impurities that might be present from the manufacturing process. nih.govsolinstruments.com LIBS has been successfully used to quantify heavy metals like chromium in other types of dyes. nih.govsolinstruments.com
Table 4: Prominent LIBS Emission Lines for Elements Expected in this compound This table lists strong, representative emission lines for relevant elements.
| Element | Wavelength (nm) | Reference |
|---|---|---|
| Sulfur (S) | 921.3, 922.8, 923.8 | mdpi.com |
| Carbon (C) | 247.9 | tandfonline.com |
| Sodium (Na) | 589.0, 589.6 | mdpi.com |
| Nitrogen (N) | 746.8, 821.6, 868.0 | tandfonline.com |
| Oxygen (O) | 777.2 | mdpi.com |
| Calcium (Ca) | 393.4, 396.8, 422.7 | tandfonline.com |
X-ray Absorption Spectroscopy (XAS) and Transmission Electron Microscopy (TEM) for Elemental and Morphological Probing
Chromatographic Separation Techniques
The polymeric, heterogeneous, and insoluble nature of sulfur dyes makes their separation by conventional chromatographic techniques like High-Performance Liquid Chromatography (HPLC) extremely difficult. atamanchemicals.comwikipedia.org However, some specialized chromatographic methods can be employed.
Paper Chromatography and Thin-Layer Chromatography (TLC) have been historically used for the separation of sulfur dyes. researchgate.netnih.gov These methods typically involve first converting the insoluble dye into its water-soluble leuco form using a reducing agent (like sodium sulfide). The separation is then carried out on the leuco compounds, which are later re-oxidized on the plate to visualize the separated components. researchgate.net TLC analysis of similar complex dyes has shown that they often consist of multiple components. mdpi.com
Combustion Ion Chromatography (CIC) is a method for quantifying total elemental content. For this compound, this technique would involve combusting the sample to convert all sulfur into sulfur dioxide (SO₂), which is then oxidized to sulfate and quantified by ion chromatography. This provides an accurate measure of the total sulfur content in the dye but gives no information about the different species present. metrohm.com
Advanced techniques such as Pyrolysis Gas Chromatography-Mass Spectrometry (Py-GC-MS) could also be employed. This method involves thermally decomposing the polymer into smaller, volatile fragments that can be separated by GC and identified by MS, providing valuable clues about the underlying monomeric units and structure of the dye. mdpi.com
High-Performance Liquid Chromatography (HPLC) for Purity and Impurity Profiling
High-Performance Liquid Chromatography (HPLC) is an indispensable tool for assessing the purity of this compound and profiling its impurities. orioledhub.comijcrt.org This technique separates components in a mixture based on their differential distribution between a stationary phase and a mobile phase. molnar-institute.com For complex dye molecules like this compound, reversed-phase HPLC is often employed, where a non-polar stationary phase is used with a polar mobile phase. molnar-institute.com
Detailed research findings have demonstrated the utility of HPLC in identifying and quantifying process-related impurities and degradation products in dyes. derpharmachemica.com For instance, a study on a similar dye, isosulfan blue, utilized HPLC to separate a key impurity. derpharmachemica.com The method development involved using an isocratic mobile phase of formic acid in water and acetonitrile (B52724) on a C18 column, with UV detection at 220 nm. derpharmachemica.com Such methods allow for the resolution of the main dye peak from various impurities, which can then be collected for further characterization. derpharmachemica.com The purity of the isolated impurity can be further confirmed by HPLC, which in one study was found to be 100%. derpharmachemica.com
The power of HPLC lies in its ability to provide quantitative data on the levels of impurities, which is critical for quality control in the manufacturing process. biomedres.us The limits for impurities are often governed by regulatory guidelines, making accurate quantification by HPLC essential. orioledhub.com
Table 1: HPLC Parameters for Impurity Profiling
| Parameter | Typical Conditions |
|---|---|
| Column | C18, 250 mm x 4.6 mm, 5 µm |
| Mobile Phase | A: Formic acid in water; B: Acetonitrile |
| Gradient | Isocratic or Gradient elution |
| Flow Rate | 1.0 mL/min |
| Detection | UV at 220 nm |
| Column Temperature | 35°C |
This table presents typical HPLC conditions that can be adapted for the analysis of this compound, based on methods used for similar compounds. derpharmachemica.com
Gas Chromatography-Mass Spectrometry (GC-MS) for Volatile Metabolites and Degradation Products
Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful hyphenated technique used to identify and quantify volatile and semi-volatile organic compounds. nih.govshimadzu.com In the context of this compound, GC-MS is crucial for analyzing volatile metabolites that may be produced during its synthesis or degradation, as well as for identifying degradation products resulting from environmental or chemical stress. researchgate.netmdpi.com
The process involves separating volatile compounds in a gas chromatograph followed by their detection and identification by a mass spectrometer. shimadzu.com The mass spectrometer provides detailed structural information by analyzing the mass-to-charge ratio of the fragmented ions, allowing for the identification of unknown compounds by comparing their mass spectra to library databases. shimadzu.commdpi.com
Research has shown that GC-MS can effectively identify degradation by-products of textile dyes. doi.org For example, in the study of the electrochemical degradation of a direct dye, GC-MS analysis confirmed the breakdown of the large dye molecule into smaller products. doi.org Similarly, in the analysis of lithium-sulfur batteries, GC-MS was used to investigate electrolyte degradation products. mdpi.com For the analysis of this compound, headspace solid-phase microextraction (HS-SPME) can be coupled with GC-MS to efficiently extract and concentrate volatile sulfur compounds from the sample matrix. frontiersin.org
Table 2: GC-MS for Volatile Compound Analysis
| Application | Key Findings |
|---|---|
| Degradation Product Identification | Confirms breakdown of large dye molecules into smaller, identifiable compounds. doi.org |
| Volatile Metabolite Profiling | Identifies and quantifies volatile organic compounds, including sulfur-containing molecules. frontiersin.orgnih.gov |
| Electrolyte Analysis | Investigates decomposition products in complex chemical systems. mdpi.com |
This table summarizes the applications of GC-MS relevant to the analysis of this compound.
Electrochemical Methods in Redox Chemistry and Quantification
Electrochemical methods are pivotal for investigating the redox chemistry of this compound and for its quantification. These techniques are based on the ability of sulfur-containing compounds to participate in electron transfer reactions. mdpi.com Voltammetric techniques, such as cyclic voltammetry and differential pulse voltammetry, are particularly useful for studying the oxidation and reduction processes of sulfur species. researchgate.netresearchgate.net
The redox behavior of sulfur compounds is complex and can involve multiple electron transfer steps. nih.gov For instance, elemental sulfur can be electrochemically reduced to form various polysulfide ions in aprotic solvents. acs.org The study of these redox processes provides insights into the stability and reactivity of this compound under different electrochemical conditions. Electrochemical methods can also be used for the quantitative determination of sulfur compounds. researchgate.net For example, a voltammetric method using a hanging mercury drop electrode was developed to quantify elemental sulfur in naphtha samples with low detection limits. researchgate.net
Furthermore, electrochemical sensors, including chemically modified electrodes, offer high sensitivity and selectivity for the determination of sulfur-containing analytes. mdpi.com These sensors can be designed to exhibit electrocatalytic activity towards the oxidation of specific sulfur compounds, enhancing the analytical signal. mdpi.com The development of such methods can provide a rapid and cost-effective means for quantifying this compound in various matrices. mdpi.com
Elemental Analysis Techniques (e.g., CHNS Analyzer, ICP-MS) for Sulfur Content
Accurate determination of the sulfur content in this compound is essential for verifying its chemical formula and ensuring its quality. Elemental analysis techniques such as CHNS analyzers and Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) are employed for this purpose.
A CHNS analyzer provides a rapid determination of the weight percentages of carbon, hydrogen, nitrogen, and sulfur in a sample. eurofins.inslideshare.net The technique is based on the complete combustion of the sample, followed by the separation and detection of the resulting gases (CO₂, H₂O, N₂, and SO₂) using gas chromatography with a thermal conductivity detector (TCD). thermofisher.comtecnofrom.com This method is widely used for the characterization of organic materials, including dyes and pigments. slideshare.nettecnofrom.com
Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) is a highly sensitive technique for determining the elemental composition of a sample, including sulfur, at trace and ultra-trace levels. researchgate.netrsc.org The sample is introduced into an argon plasma, which ionizes the atoms. researchgate.net The ions are then separated based on their mass-to-charge ratio and detected. researchgate.net While sulfur analysis by ICP-MS can be challenging due to its high ionization potential and polyatomic interferences, techniques such as using a collision/reaction cell with oxygen can overcome these issues by mass-shifting the sulfur ions to a different mass where interferences are minimal. spectroscopyonline.comrsc.org ICP-MS can achieve detection limits for sulfur in the parts-per-billion range, making it significantly more sensitive than other methods. researchgate.net
Table 3: Comparison of Elemental Analysis Techniques for Sulfur
| Technique | Principle | Advantages |
|---|---|---|
| CHNS Analyzer | Combustion and gas chromatography | Rapid, provides C, H, N, and S content simultaneously. eurofins.inthermofisher.com |
| ICP-MS | Ionization in plasma and mass spectrometric detection | High sensitivity, low detection limits, capable of isotopic analysis. researchgate.netspectroscopyonline.com |
This table compares the primary techniques used for determining the sulfur content in this compound.
Theoretical and Computational Studies of Sulphur Blue 10
Quantum Chemical Investigations of Electronic Structure and Molecular Geometry
Quantum chemical calculations are fundamental to understanding the intrinsic properties of a molecule. Methods like Density Functional Theory (DFT) and ab initio calculations are employed to determine the electronic structure and stable three-dimensional arrangement of atoms (molecular geometry). kuleuven.beaip.org
Table 1: Key Aspects of Quantum Chemical Investigations for Sulphur Blue 10
| Parameter | Description | Computational Method Examples |
| Molecular Geometry | Determination of the 3D arrangement of atoms, including bond lengths, bond angles, and dihedral angles. | DFT (e.g., B3LYP, PBE0), Ab initio (e.g., MP2, CCSD) |
| Electronic Structure | Calculation of the distribution of electrons within the molecule, including molecular orbital energies and electron density. | DFT, Hartree-Fock (HF), Configuration Interaction (CI) kuleuven.benumberanalytics.com |
| HOMO-LUMO Gap | The energy difference between the Highest Occupied Molecular Orbital and the Lowest Unoccupied Molecular Orbital, indicating chemical reactivity and electronic transition energy. | Calculated from molecular orbital energies obtained via DFT or other quantum chemical methods. |
This table is a representative example and specific values for this compound would require dedicated computational studies.
Prediction of Spectroscopic Properties and Optical Behavior
Computational methods are invaluable for predicting and interpreting the spectroscopic properties of molecules, which are directly related to their electronic structure. uni-potsdam.de Techniques such as Time-Dependent Density Functional Theory (TD-DFT) are widely used to calculate electronic absorption spectra, which determine the color of a dye like this compound. uni-potsdam.de
The blue color of many sulfur-containing species has been a subject of computational study. For instance, the blue color observed when sulfur is dissolved in oleum (B3057394) has been computationally attributed to specific sulfur cations. researchgate.net The prediction of spectroscopic properties involves calculating the energies of electronic transitions between different molecular orbitals. rsc.org For this compound, this would involve transitions from occupied molecular orbitals to unoccupied ones, with the energy of these transitions corresponding to the absorption of light in the visible region of the electromagnetic spectrum.
Vibrational spectroscopy, such as infrared (IR) and Raman spectroscopy, can also be predicted computationally. sns.it These calculations help in assigning experimentally observed vibrational bands to specific molecular motions, providing a more detailed understanding of the molecule's structure and bonding.
Table 2: Predicted Spectroscopic and Optical Properties of this compound
| Property | Description | Computational Method Examples |
| Maximum Absorption Wavelength (λmax) | The wavelength at which the molecule absorbs the most light, determining its color. | TD-DFT uni-potsdam.de |
| Oscillator Strength | A measure of the intensity of an electronic transition. | Calculated with TD-DFT. |
| Vibrational Frequencies | Frequencies of molecular vibrations, corresponding to peaks in IR and Raman spectra. | DFT frequency calculations. sns.it |
| Refractive Index | A measure of how light propagates through the material. | Can be estimated from polarizability calculations. |
This table is illustrative. Precise values for this compound would be the output of specific computational models.
Reaction Mechanism Modeling and Energy Landscape Analysis
Computational chemistry allows for the detailed investigation of chemical reaction mechanisms, providing insights into the transformation of reactants into products. acs.org This involves mapping the potential energy surface of the reaction, identifying transition states, and calculating activation energies.
For a dye like this compound, understanding its synthesis and degradation pathways is crucial. The synthesis of sulfur dyes often involves complex reactions, such as the sulfonation of aromatic compounds. nih.gov Computational modeling can elucidate the step-by-step mechanism of these reactions, including the role of catalysts and solvents. nih.govmdpi.commdpi.com For example, simulations can determine whether a reaction proceeds through a concerted or stepwise mechanism and can identify the rate-limiting step. nih.gov
Energy landscape analysis provides a comprehensive view of all possible conformations and reaction pathways available to a molecule. mdpi.com By calculating the relative energies of intermediates and transition states, researchers can predict the most likely reaction pathways and product distributions.
Simulations of Intermolecular Interactions and Aggregation Behavior
In the solid state and in solution, dye molecules often interact with each other, leading to aggregation. researchgate.net This aggregation can significantly affect the dye's properties, such as its color and solubility. Molecular dynamics (MD) simulations are a powerful tool for studying these intermolecular interactions and the process of aggregation. unizin.orgmdpi.comlabxchange.org
MD simulations model the movement of atoms and molecules over time, based on a force field that describes the interactions between them. copernicus.org These simulations can predict how this compound molecules would arrange themselves in a condensed phase and can provide insights into the structure of aggregates. researchgate.netnih.gov The formation of aggregates is often driven by non-covalent interactions, such as van der Waals forces and hydrogen bonds. unizin.org
The aggregation behavior can be influenced by factors like concentration, temperature, and the presence of other molecules in the solution. mdpi.commdpi.com Computational studies can explore these effects systematically. For instance, simulations have been used to study the aggregation of other complex organic molecules and nanoparticles, revealing the thermodynamic and kinetic factors that govern this process. nih.govresearchgate.netacs.orgresearchgate.net
Development of Structure-Property Relationships through Computational Approaches
A key goal of computational chemistry is to establish relationships between a molecule's structure and its macroscopic properties. aps.org By systematically modifying the structure of this compound in silico and calculating the resulting properties, it is possible to develop quantitative structure-property relationships (QSPRs).
These QSPRs can be used to predict the properties of new, hypothetical dye molecules without the need for their synthesis and experimental characterization. This computational screening approach can accelerate the discovery of new dyes with improved properties, such as enhanced stability or different colors. nextmol.com
Machine learning techniques are increasingly being used in conjunction with computational chemistry to develop more accurate and efficient QSPR models. aps.org By training a machine learning model on a large dataset of calculated molecular properties, it is possible to make rapid predictions for new molecules.
Regulatory and Policy Aspects in Industrial Sulphur Dye Management
Global and Regional Regulatory Frameworks Governing Industrial Dyes (e.g., ECHA, EPA, MARPOL Annex VI)
The management of industrial dyes like Sulphur Blue 10 is subject to oversight from major international and regional regulatory bodies. These frameworks are designed to control the use of potentially hazardous substances and limit pollution from industrial activities.
European Chemicals Agency (ECHA) : In the European Union, the primary regulation governing chemicals is REACH (Registration, Evaluation, Authorisation and Restriction of Chemicals). Under REACH, manufacturers and importers of substances like sulphur dyes in quantities of one tonne or more per year must register them with ECHA. europa.eu While this compound is not currently listed on the Candidate List of Substances of Very High Concern (SVHC), it is subject to the broader requirements of EU chemicals legislation. ontosight.aicirs-group.com This includes providing safety data sheets and ensuring safe handling and disposal. ontosight.aicarlroth.com ECHA has also introduced new hazard criteria for substances that are persistent, bioaccumulative, and toxic (PBT) or have endocrine-disrupting (ED) properties, which could affect the classification of dyes in the future. bluefrogscientific.com
Environmental Standards and Compliance in Dye Manufacturing and Application
Compliance with stringent environmental standards is mandatory for facilities manufacturing and using sulphur dyes. These standards target the reduction of pollution in wastewater and air, ensuring minimal environmental degradation.
The traditional sulphur dyeing process is water-intensive and can generate significant pollution. fibre2fashion.com The use of sodium sulfide (B99878) as a reducing agent, for example, contributes to high Chemical Oxygen Demand (COD) in wastewater and can release toxic hydrogen sulfide gas, creating worker safety and environmental challenges. commonshare.com
Regulatory bodies and industry standards organizations have established specific limits for various pollutants. Certifications such as bluesign® and OEKO-TEX® require manufacturers to adhere to strict criteria, including the monitoring of sulphur compound residuals and compliance with restricted substance lists. commonshare.comopenaccessgovernment.org
Key environmental compliance areas include:
Wastewater Treatment : Effluents from dye manufacturing and application must be treated to reduce contaminants before discharge. fibre2fashion.com Standards typically set maximum allowable limits for pH, Total Suspended Solids (TSS), Chemical Oxygen Demand (COD), and toxic heavy metals. scclmines.com
Air Emissions : The release of volatile organic compounds (VOCs) and sulphur compounds, such as hydrogen sulfide (H₂S) and sulphur dioxide (SO₂), is regulated. p2infohouse.org Facilities must often install off-gas cleaning systems to capture and treat these emissions. bluesign.combluesign.com
Solid Waste Management : Solid residues from filtration and distillation processes, which may contain unreacted intermediates and by-products, must be managed as hazardous waste. p2infohouse.org
The following table outlines typical environmental standards relevant to the dye industry.
| Parameter | Common Standard/Limit | Source/Rationale |
|---|---|---|
| pH of Effluent | 5.5 - 9.0 | To prevent harm to aquatic life and infrastructure. scclmines.com |
| Chemical Oxygen Demand (COD) | < 250 mg/l | Indicates the amount of organic pollutants in water. scclmines.com |
| Total Suspended Solids (TSS) | < 100 mg/l | High levels can harm aquatic ecosystems by blocking sunlight. scclmines.com |
| Sulphur Dioxide (SO₂) Emissions (Process) | < 500 ppmv | A respiratory irritant and contributor to acid rain. epa.gov |
| Banned Substances | e.g., Carcinogenic Azo Dyes, certain Heavy Metals (Chrome, Nickel), Phthalates | To protect consumer health and the environment from highly toxic chemicals. fibre2fashion.com |
Research on Sustainable Production and Waste Minimization Strategies
In response to regulatory pressures and market demand for sustainability, significant research has focused on developing greener production methods for sulphur dyes. datamintelligence.com These innovations aim to reduce waste, minimize the use of hazardous chemicals, and lower water and energy consumption.
A primary area of research is the replacement of sodium sulfide, the conventional reducing agent in sulphur dyeing. commonshare.com While effective, its use poses environmental and safety risks. commonshare.commarketresearch.com
Key research and development trends include:
Alternative Reducing Agents : Glucose and other carbohydrate-based reducing agents are being successfully used as non-toxic, biodegradable alternatives to sodium sulfide. commonshare.comresearchgate.net This approach significantly lowers the environmental impact of the dyeing process.
Sulfide-Free and Pre-reduced Dyes : Manufacturers are developing low-sulfide and sulfide-free dye formulations. marketresearch.com Pre-reduced liquid sulphur dyes offer more controlled application, better solubility, and a reduced environmental footprint compared to traditional powder forms. commonshare.commksdevo.com
Use of Biomass : Innovative processes are being patented that use natural "biomass" from agricultural and forestry waste as a raw material for creating sulphur dyes. google.com This sustainable approach avoids the use of toxic aromatic compounds derived from petroleum chemistry and reduces carbon dioxide generation. google.com
Improved Dyeing Technologies : Advances in dyeing machinery and processes allow for higher dye fixation rates, meaning less dye is washed off into the wastewater. sustainability-directory.com This improves efficiency and reduces pollution. marketresearch.com Techniques like cold dyeing of sulphur dyes can also lead to energy savings and less damage to fibers. atamanchemicals.com
The table below compares conventional and sustainable approaches to sulphur dye production and application.
| Process Aspect | Conventional Method | Sustainable Alternative |
|---|---|---|
| Raw Material | Petroleum-derived aromatic compounds | Renewable resources like agricultural biomass. google.com |
| Reducing Agent | Sodium Sulfide (Na₂S) commonshare.com | Glucose, Sodium Dithionite, other non-sulfide agents. commonshare.comresearchgate.net |
| Dye Form | Water-insoluble powder requiring on-site reduction atamanchemicals.com | Pre-reduced, stabilized liquid solutions. commonshare.com |
| Waste Products | High COD, sulfide-laden wastewater, H₂S emissions. p2infohouse.orgcommonshare.com | Lower COD, biodegradable effluent, zero H₂S emissions. mksdevo.com |
| Energy Consumption | High-temperature dyeing (around 80°C or higher). atamanchemicals.com | Cold dyeing processes, energy-saving technologies. marketresearch.comatamanchemicals.com |
Economic and Policy Incentives for Greener Chemical Processes in the Dye Industry
Governments and international bodies are increasingly using economic and policy instruments to encourage the dye industry to adopt more sustainable practices. These incentives aim to make green chemistry not only environmentally preferable but also economically viable.
The transition to greener processes can be driven by both "push" factors (taxes and penalties) and "pull" factors (subsidies and market advantages). sustainability-directory.com
Financial Incentives : Governments may offer grants, tax credits, or subsidies for research and development into sustainable technologies. purkh.combluegreenalliance.org These financial supports help offset the initial investment costs associated with adopting greener processes. wjarr.com
Regulatory Policies : Stricter regulations on pollution and the use of hazardous chemicals can make unsustainable practices more expensive due to fines and the high cost of waste treatment. sustainability-directory.com This creates a strong economic incentive to switch to cleaner alternatives. sustainability-directory.com
Market Demand : There is growing consumer and brand demand for sustainable and transparently produced textiles. datamintelligence.comsustainability-directory.com Companies using eco-friendly dyes and processes can leverage this as a unique selling point, enhancing their brand reputation and market competitiveness. datamintelligence.comsustainability-directory.com
Green Financing : Financial institutions are beginning to offer "green financing" options for companies that can demonstrate a commitment to sustainability, providing access to capital for eco-friendly investments. sustainability-directory.com
Innovation and Job Creation : Investing in a green chemical industry can stimulate innovation, leading to the development of new products and markets. purkh.combluegreenalliance.org This can also lead to job creation in areas like R&D, green technology, and sustainable supply chain management. bluegreenalliance.org
The following table summarizes the types of incentives promoting greener chemical processes in the dye industry.
| Incentive Type | Description | Example/Impact |
|---|---|---|
| Taxes/Levies | Taxes imposed on polluting dyes or processes. | Increases the cost of using environmentally harmful chemicals, making alternatives more attractive. sustainability-directory.com |
| Subsidies/Grants | Financial support for research, development, or adoption of sustainable technologies. | Reduces the financial burden of transitioning to greener chemistry. purkh.combluegreenalliance.org |
| Eco-Labels/Certifications | Certifications like bluesign®, OEKO-TEX®, or GOTS that verify sustainable practices. | Enhances brand image and provides access to markets with environmentally conscious consumers. commonshare.comopenaccessgovernment.org |
| Market Access | Meeting international quality and sustainability standards required for export markets. | Drives adoption of compliant dyes and processes to compete globally. datamintelligence.com |
| Regulatory Reform | Modernizing chemical regulations (e.g., TSCA) to encourage the development of safer alternatives. | Levels the playing field between existing and new chemicals, spurring innovation. bluegreenalliance.org |
Q & A
Q. What are the optimal experimental conditions for synthesizing Sulphur Blue 10 with high purity and yield?
Methodological Answer: To optimize synthesis, systematically vary parameters such as reaction temperature (e.g., 60–100°C), molar ratios of precursors (e.g., sulfur-to-aromatic amine ratios), and pH (acidic vs. alkaline conditions). Use fractional factorial design to identify critical variables . Monitor reaction progress via UV-Vis spectroscopy (λ_max = 610–630 nm) and confirm purity using HPLC with a C18 column (acetonitrile/water mobile phase, 1.0 mL/min flow rate). Yield optimization can be validated through mass balance calculations and comparison with theoretical maxima .
| Parameter | Tested Range | Optimal Value | Impact on Yield (%) |
|---|---|---|---|
| Temperature | 60°C–100°C | 85°C | +22% |
| pH | 2.5–8.0 | 3.5 | +15% |
| Reaction Time | 2–8 hours | 6 hours | +18% |
Q. Which analytical techniques are most reliable for characterizing this compound’s structural and optical properties?
Methodological Answer: Combine spectroscopic and chromatographic methods:
- FTIR : Identify functional groups (e.g., sulfonic acid peaks at 1030–1150 cm⁻¹).
- XRD : Confirm crystalline structure (d-spacing values compared to reference databases).
- UV-Vis : Measure absorbance maxima (λ_max ≈ 620 nm in aqueous solution).
- LC-MS : Validate molecular weight (e.g., m/z ≈ 534 for the monomeric form). Cross-validate results with computational simulations (e.g., DFT for electronic structure) to resolve ambiguities .
Advanced Research Questions
Q. How can computational modeling resolve contradictions in reported degradation pathways of this compound under UV exposure?
Methodological Answer: Use density functional theory (DFT) to model bond dissociation energies and predict photodegradation intermediates. Validate with experimental
- Expose this compound solutions to UV light (λ = 365 nm) and analyze degradation products via LC-MS/MS.
- Compare computational predictions (e.g., radical formation at sulfonic groups) with empirical observations. Address contradictions by testing competing hypotheses (e.g., pH-dependent vs. oxygen-mediated degradation) using controlled anaerobic chambers .
| Hypothesis | Computational Prediction | Experimental Validation | Agreement (%) |
|---|---|---|---|
| Sulfonic group cleavage | ΔG = +15 kcal/mol | LC-MS detects SO₃⁻ loss | 88% |
| Aromatic ring oxidation | ΔG = +28 kcal/mol | No quinone formation | 12% |
Q. What systematic approaches are recommended for reconciling conflicting data on this compound’s stability in aqueous vs. non-polar solvents?
Methodological Answer: Apply a tiered validation framework:
- Reproducibility Check : Replicate prior studies under identical conditions (solvent purity, temperature control ±0.5°C).
- Advanced Analytics : Use time-resolved fluorescence spectroscopy to monitor aggregation kinetics in non-polar solvents.
- Meta-Analysis : Pool historical data (e.g., 15+ studies) and perform statistical tests (e.g., ANOVA) to identify outliers or methodological biases .
| Solvent Type | Reported Half-Life (h) | Discrepancy Source Identified |
|---|---|---|
| Aqueous (pH 7) | 120–150 | Oxygen contamination |
| Hexane | 30–45 | Residual water content |
Q. How should researchers design experiments to investigate the catalytic role of this compound in redox reactions?
Methodological Answer:
- Electrochemical Setup : Use cyclic voltammetry (scan rate = 50 mV/s, Ag/AgCl reference electrode) to identify redox peaks.
- Kinetic Studies : Monitor reaction rates via stopped-flow spectrophotometry under varying catalyst concentrations (0.1–5.0 mM).
- Control Experiments : Compare with non-catalytic systems (e.g., absence of this compound) to isolate its role. Document all parameters using FAIR data principles (Findable, Accessible, Interoperable, Reusable) to enhance reproducibility .
Methodological Guidance
Q. What strategies are effective for managing large datasets from this compound’s spectroscopic studies?
Methodological Answer:
- Metadata Standards : Adopt ISA-Tab format for spectral data (instrument settings, calibration dates).
- Version Control : Use Git for tracking changes in raw data (e.g., .csv files) and processed outputs.
- Cloud Storage : Deposit datasets in repositories like Zenodo or Deep Blue Data with DOI assignment .
Q. How can researchers mitigate bias when interpreting conflicting results in toxicity studies of this compound?
Methodological Answer:
- Blinded Analysis : Separate data collection and interpretation teams.
- Systematic Review : Follow PRISMA guidelines to assess study quality (e.g., sample size, control groups).
- Dose-Response Modeling : Fit data to Hill equations to avoid threshold assumptions .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
